3,3-Dimethyl-1-(2-nitrophenyl)-2,3-dihydro-1H-indole

• CAS No.: 917898-58-9
• Molecular Formula: C16H16N2O2
• Molecular Weight: 268.31 g/mol
• IUPAC Name: 3,3-dimethyl-1-(2-nitrophenyl)-2H-indole
• InChI: InChI=1S/C16H16N2O2/c1-16(2)11-17(13-8-4-3-7-12(13)16)14-9-5-6-10-15(14)18(19)20/h3-10H,11H2,1-2H3
• InChI Key: VRISSTGORTXCMP-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(C2=CC=CC=C21)C3=CC=CC=C3[N+](=O)[O-])C

Description

3,3-Dimethyl-1-(2-nitrophenyl)-2,3-dihydro-1H-indole is a useful research compound. Its molecular formula is C16H16N2O2 and its molecular weight is 268.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 2c (317 mg, 2.12 mmol) was added 1-fluoro-2-nitrobenzene (200 mg, 1.42 mmol). The reaction mixture was stirred at 175° C. for 8 h. The reaction mixture was diluted with CH2Cl2 and washed with 1N HCl and dried over Na2SO4. The solvent was evaporated under reduced pressure and purified by column chromatography using 0 to 10% EtOAc in hexane over 30 min as eluting solvent to afford 2d (360 mg, 95%) as an oil. MS (ES) m/z 269 [M+H]+.

Synthesis routes and methods II

Procedure details